Cas no 1211591-26-2 (4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid)

4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core substituted with chloro and trifluoromethyl groups at the 4- and 5-positions, respectively, along with a carboxylic acid moiety at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid allows for further functionalization via esterification or amidation. Its high purity and well-defined chemical properties ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Suitable for research and industrial applications, this compound is particularly useful in the development of bioactive molecules.
4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid structure
1211591-26-2 structure
Product Name:4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid
CAS No:1211591-26-2
MF:C7H3ClF3NO2
MW:225.552431344986
MDL:MFCD18257442
CID:1069291
PubChem ID:71300229
Update Time:2025-05-27

4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid
    • 4-Chloro-5-(trifluoromethyl)-2-pyridinecarboxylic acid
    • 4-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid
    • AKOS015996864
    • 1211591-26-2
    • CS-0324790
    • 4-Chloro-5-(trifluoromethyl)picolinicacid
    • AB74932
    • KG-0719
    • DB-358079
    • SCHEMBL20594047
    • DHNYXJDRUJMSSC-UHFFFAOYSA-N
    • MFCD18257442
    • 4-Chloro-5-(trifluoromethyl)picolinic acid
    • MDL: MFCD18257442
    • Inchi: 1S/C7H3ClF3NO2/c8-4-1-5(6(13)14)12-2-3(4)7(9,10)11/h1-2H,(H,13,14)
    • InChI Key: DHNYXJDRUJMSSC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)N=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 224.9804405g/mol
  • Monoisotopic Mass: 224.9804405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.2Ų

4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C067165-25mg
4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid
1211591-26-2
25mg
$ 130.00 2022-06-06
TRC
C067165-50mg
4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid
1211591-26-2
50mg
$ 215.00 2022-06-06
abcr
AB338586-500 mg
4-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid, 97%; .
1211591-26-2 97%
500mg
€678.60 2023-06-21
abcr
AB338586-1 g
4-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid, 97%; .
1211591-26-2 97%
1g
€995.00 2023-02-21
Alichem
A029009371-250mg
4-Chloro-5-(trifluoromethyl)picolinic acid
1211591-26-2 95%
250mg
$940.80 2023-09-04
Alichem
A029009371-1g
4-Chloro-5-(trifluoromethyl)picolinic acid
1211591-26-2 95%
1g
$2750.25 2023-09-04
Matrix Scientific
087238-500mg
4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid, >97%
1211591-26-2 >97%
500mg
$806.00 2023-09-08
Matrix Scientific
087238-1g
4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid, >97%
1211591-26-2 >97%
1g
$1006.00 2023-09-08
Matrix Scientific
087238-5g
4-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid, >97%
1211591-26-2 >97%
5g
$4163.00 2023-09-08
Key Organics Ltd
KG-0719-1MG
4-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid
1211591-26-2 >95%
1mg
£37.00 2025-02-08
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd